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Introduction

RuBiNic, specifically Ruthenium-bipyridine-trimethylphosphine-caged Nicotine (though more
commonly researched with glutamate as RuBi-Glutamate), represents a significant
advancement in the field of fluorescence microscopy, particularly for applications requiring
precise spatiotemporal control of bioactive molecules. This caged compound utilizes a
ruthenium complex that, upon photoactivation, rapidly and efficiently releases the caged
molecule. RuBi-Glutamate has become an invaluable tool in neuroscience for the controlled
activation of glutamate receptors on neurons and dendritic spines.[1][2][3][4] Its key
advantages include excitation by visible light (one-photon) and near-infrared light (two-photon),
high quantum efficiency, and the ability to be used at lower concentrations compared to other
caged compounds, thereby minimizing potential side effects.[1][2][3][4]

These application notes provide an overview of the use of RuBi-Glutamate in fluorescence
microscopy, with a focus on two-photon uncaging for neuroscience research. Detailed protocols
for live-cell imaging and data on its photochemical properties are presented to facilitate its use
in various experimental settings.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b16329133#bc-rfq
https://www.benchchem.com/product/b16329133/docs?utm_src=pdf-body#rubinic-in-fluorescence-microscopy-application-notes-and-protocols
https://pmc.ncbi.nlm.nih.gov/articles/PMC2691658/
https://zitolab.faculty.ucdavis.edu/wp-content/uploads/sites/644/2022/01/2019_MultiphotonMicroscopy-4.pdf
https://www.researchgate.net/publication/26276411_RuBi-Glutamate_Two-Photon_and_Visible-Light_Photoactivation_of_Neurons_and_Dendritic_spines
https://pubmed.ncbi.nlm.nih.gov/19506708/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2691658/
https://zitolab.faculty.ucdavis.edu/wp-content/uploads/sites/644/2022/01/2019_MultiphotonMicroscopy-4.pdf
https://www.researchgate.net/publication/26276411_RuBi-Glutamate_Two-Photon_and_Visible-Light_Photoactivation_of_Neurons_and_Dendritic_spines
https://pubmed.ncbi.nlm.nih.gov/19506708/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16329133?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Key Features of RuBi-Glutamate

Visible and Near-Infrared Excitation: RuBi-Glutamate can be uncaged using blue light for
one-photon excitation and near-infrared light (around 800 nm) for two-photon excitation.[1][2]
This versatility allows for its use in a wide range of microscopy setups and reduces potential
phototoxicity associated with UV light.

High Quantum Efficiency: The photorelease of glutamate from the ruthenium complex is
highly efficient, meaning a large fraction of the absorbed photons leads to the release of the
active molecule.[1][3] This allows for the use of lower laser powers, further minimizing
photodamage to live samples.

High Spatial Resolution: Two-photon excitation provides inherent three-dimensional
resolution, allowing for the precise targeting of glutamate release to subcellular structures
like individual dendritic spines.[1][2]

Low Concentration Requirement: Due to its high efficiency, RuBi-Glutamate can be used at
lower concentrations (in the micromolar range) compared to other caged glutamates like
MNI-glutamate, which often requires millimolar concentrations.[1][5] This is advantageous as
it reduces the potential for non-specific effects, such as the blockade of GABAergic
transmission.[1][5]

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the use of RuBi-Glutamate

in fluorescence microscopy applications.
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One-Photon Two-Photon
Parameter . . Reference
Uncaging Uncaging
Excitation Wavelength 473 nm 800 nm (optimal) [11[3]
Working
_ 5-30 uM 150-800 puM [1][3][6]
Concentration
Not explicitly stated,
Quantum Yield (®) ~0.13 (atpH 7) but high efficiency is [3]
noted
) Not explicitly stated in
Two-Photon Uncaging ) o
) Not Applicable GM, but sufficient for
Cross-Section (du) ] )
effective uncaging
Laser Power on N 150-400 mW (to elicit
Not specified ) ) [1]
Sample action potentials)
) ~70 ms (for action
Uncaging Pulse )
] 1ms potentials); 4 ms (for [11[3]
Duration . .
spine uncaging)
Typical
Concentration for Effect on
Caged Compound . Reference
Two-Photon GABAergic IPSCs
Uncaging
_ Significant reduction
RuBi-Glutamate 300 uM [1]
(50.0 = 6.0%)
Complete blockade
MNI-Glutamate >2.5mM [1]

(97.0 + 2.0%)

Signaling Pathway and Experimental Workflow

Diagrams
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4 Sample Preparation )
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Analyze electrophysiological data Analyze fluorescence data
(e.g., EPSPs, action potentials) (e.g., calcium transients)

N

Correlate structural and
functional changes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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